Cas no 1891-95-8 (3,5-dichloro-4-hydroxy-benzonitrile)

• Product Name: 3,5-dichloro-4-hydroxy-benzonitrile
• CAS No: 1891-95-8
• MF: C₇H₃Cl₂NO
• MW: 188.010819673538
• MDL: MFCD00002177
• CID: 42150
• PubChem ID: 329754495
• Update Time: 2025-11-02

3,5-dichloro-4-hydroxy-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-hydroxybenzonitrile
• Chloroxynil
• 3,5-Dichloro-4-hydroxy-benzonitrile
• Chloroxynil Solution
• 2,6-dichloro-4-cyanophenol
• 2.6-Dichlor-4-cyan-phenol
• 3,5-Dichlor-4-hydroxy-benzonitril
• 4-Cyano-2,6-dichlorophenol
• Benzonitrile,3,5-dichloro-4-hydroxy
• CHLOROXYNIL PESTANAL
• 3,5-Dichloro-4-hydroxyben...
• 4-Hydroxy-3,5-dichlorobenzonitrile
• Benzonitrile, 3,5-dichloro-4-hydroxy-
• Chloroxynil, 97+%
• 3,5-Dichloro-4-hydroxybenzonitrile 97%
• 3,5-Dichloro-4-hydroxybenzonitrile 97+%
• Chloroxynil [ISO]
• Caswell No. 309A
• GI6X21WSVN
• EPA Pesticide Chemical Code 309500
• YRSSHOVRSMQULE-UHFFFAOYSA-N
• 3,5-dichloro-4-hydroxy benzonitrile
• YRSSHOVRSMQULE-UHFFFAOYSA-
• FCH919501
• 6368AD
• SCHEMBL136860
• Chloroxynil, PESTANAL(R), analytical standard
• DTXSID8022167
• UNII-GI6X21WSVN
• AC-23657
• Q27279113
• AKOS006222469
• BAA89195
• ?CHLOROXYNIL
• AS-31279
• CS-0051601
• W-206392
• SY014614
• FT-0684813
• 1891-95-8
• NS00000486
• PB10008
• 2-(t-Butoxycarbonylamino)pyrimidin-5-ylboronic acid
• EINECS 217-572-4
• InChI=1/C7H3Cl2NO/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2,11H
• MFCD00002177
• AMY9098
• DB-065681
• benzenecarbonitrile, 3,5-dichloro-4-hydroxy-
• DTXCID002167
• 2,6-Dichloro-4-cyanophenol; 3,5-Dichloro-4-hydroxybenzonitrile
• 3,5-dichloro-4-hydroxy-benzonitrile

• MDL： MFCD00002177
• Inchi： 1S/C7H3Cl2NO/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2,11H
• InChI Key： YRSSHOVRSMQULE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=C(C=1O)Cl

Computed Properties

• Exact Mass: 186.95900
• Monoisotopic Mass: 186.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 44

Experimental Properties

• Color/Form: powder
• Density: 1.6±0.1 g/cm3
• Melting Point: 138-142 °C
• Boiling Point: 256.6℃ at 760 mmHg
• Flash Point: 109℃
• Refractive Index: 1.628
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 44.02000
• LogP: 2.57068
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3,5-dichloro-4-hydroxy-benzonitrile Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H311-H315-H319-H331-H335
• Warning Statement： P261-P280-P301+P310-P305+P351+P338-P311
• Hazardous Material transportation number：UN3439
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S2-S13-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R23/24/25; R36/37/38
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3,5-dichloro-4-hydroxy-benzonitrile

3,5-Dichloro-4-hydroxy-benzonitrile: Properties, Applications, and Market Insights

3,5-Dichloro-4-hydroxy-benzonitrile (CAS No. 1891-95-8) is a specialized organic compound with significant industrial and research applications. This chlorinated benzonitrile derivative is known for its unique chemical properties, making it valuable in various fields, including agrochemicals, pharmaceuticals, and material science. In this comprehensive guide, we explore its structure, synthesis, applications, and emerging trends.

The molecular formula of 3,5-dichloro-4-hydroxybenzonitrile is C₇H₃Cl₂NO, featuring a benzene ring substituted with two chlorine atoms, a hydroxyl group, and a nitrile functional group. This arrangement contributes to its polarity and reactivity, which are critical for its role as an intermediate in chemical synthesis. Researchers often highlight its thermal stability and solubility profile, which make it suitable for diverse reaction conditions.

One of the most searched questions about 3,5-dichloro-4-hydroxy-benzonitrile is its role in agrochemical formulations. This compound serves as a key precursor in the synthesis of herbicides and plant growth regulators. Its mechanism of action often involves inhibiting specific enzymatic pathways in weeds, making it a subject of interest for sustainable agriculture. Recent studies have also explored its potential in green chemistry applications, aligning with the global push for eco-friendly solutions.

In the pharmaceutical sector, CAS 1891-95-8 has garnered attention for its utility in drug discovery. Its structural motifs are found in bioactive molecules targeting various diseases. For instance, derivatives of 3,5-dichloro-4-hydroxybenzonitrile have been investigated for antimicrobial and anti-inflammatory properties. Researchers are particularly interested in optimizing its bioavailability and selectivity for therapeutic applications.

From a market perspective, the demand for 3,5-dichloro-4-hydroxy-benzonitrile is influenced by trends in crop protection and specialty chemicals. Analysts note that regions with robust agricultural sectors, such as North America and Asia-Pacific, are major consumers. Additionally, advancements in precision farming and biodegradable agrochemicals are expected to drive future growth.

Environmental and regulatory considerations are also critical when discussing 1891-95-8. The compound's degradation pathways and ecotoxicity are frequently studied to ensure compliance with global safety standards. Innovations in waste reduction and catalytic processes are helping manufacturers minimize its environmental footprint.

For laboratories and industrial users, handling 3,5-dichloro-4-hydroxybenzonitrile requires adherence to standard safety protocols. Proper storage conditions, such as cool, dry environments, are essential to maintain its stability. Suppliers often provide technical data sheets with detailed information on its physical-chemical properties and compatibility with other substances.

In summary, 3,5-Dichloro-4-hydroxy-benzonitrile (CAS No. 1891-95-8) is a versatile compound with wide-ranging applications. Its significance in agrochemicals, pharmaceuticals, and material science underscores its value in modern chemistry. As research continues to uncover new uses and sustainable production methods, this compound is poised to remain a focal point in scientific and industrial discussions.